Cas no 2229515-55-1 (5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine
• CAS No: 2229515-55-1
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 6098080
• PubChem ID: 165630011
• Update Time: 2025-06-26

5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine
• 2229515-55-1
• EN300-1936977

• Inchi： 1S/C8H5BrClN/c1-2-3-6-4-7(9)5-11-8(6)10/h1,4-5H,3H2
• InChI Key： SZYQGLAYEWATQA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC#C)Cl

Computed Properties

• Exact Mass: 228.92939g/mol
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine

Introduction to 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine (CAS No. 2229515-55-1)

5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine (CAS No. 2229515-55-1) is a versatile compound with significant applications in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique bromine, chlorine, and propargyl substituents on a pyridine ring, has garnered attention for its potential in the development of novel pharmaceuticals and as an intermediate in the synthesis of complex molecules.

The molecular structure of 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine is particularly noteworthy due to the presence of the propargyl group, which is a key functional group in click chemistry reactions. The propargyl group's reactivity makes it an excellent candidate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, a powerful tool in bioconjugation and materials science. This reactivity has been leveraged in recent studies to develop targeted drug delivery systems and functionalized materials.

In the context of medicinal chemistry, 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine serves as a valuable building block for the synthesis of bioactive molecules. The bromine and chlorine substituents provide additional sites for functionalization, allowing for the fine-tuning of pharmacological properties such as solubility, stability, and bioavailability. Recent research has explored the use of this compound in the development of anticancer agents, where its ability to form stable conjugates with targeting moieties has shown promise in enhancing therapeutic efficacy while reducing side effects.

The synthesis of 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine typically involves multistep processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of bromine, chlorine, and propargyl groups onto a pyridine scaffold. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes, making this compound increasingly accessible for large-scale applications.

Beyond its use in pharmaceuticals, 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine has found applications in materials science. Its ability to participate in click reactions makes it an attractive candidate for the synthesis of functional polymers and nanomaterials. These materials have potential uses in areas such as drug delivery, sensing, and catalysis. For instance, recent studies have demonstrated the use of this compound in the fabrication of stimuli-responsive hydrogels that can release drugs in response to specific environmental cues.

The physical properties of 5-bromo-2-chloro-3-(prop-2-yn-1-yl)pyridine, including its melting point, boiling point, and solubility profiles, are crucial for its handling and application. These properties are influenced by the electronic effects of the bromine and chlorine substituents, which can be fine-tuned through synthetic modifications. Understanding these properties is essential for optimizing its use in various chemical processes.

In conclusion, 5-bromo-2-chloro-3-(prop-2-y n -1 - y l ) p y r i d i n e (CAS No. 2 2 2 9 5 1 5 - 5 5 - 1 strong > ) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutics and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community. p >